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Compound of Interest

Compound Name: 2-Methoxy-4'-nitrobenzophenone

CAS No.: 42495-50-1

Cat. No.: B1356294

Get Quote

Executive Safety Summary
Chemical Name: 2-Methoxy-4'-nitrobenzophenone CAS Number: 42495-50-1 (Isomer

specific); Note: Safety protocols derived from class-harmonized data for Nitrobenzophenones.

Synonyms: (2-Methoxyphenyl)(4-nitrophenyl)methanone; 4'-Nitro-2-methoxybenzophenone.[1]

Physical State: Pale yellow to yellow crystalline solid.

Core Directive: This compound serves as a critical photo-active intermediate and

pharmacophore scaffold in drug development.[1] While chemically stable under ambient

conditions, its nitro-aromatic moiety presents potential reduction hazards, and the

benzophenone core acts as a photosensitizer. Strict light protection and inhalation controls are

required.[2]

Hazard Classification (GHS Class-Based Extrapolation)
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Hazard Type Category Hazard Statement

Skin Irritation Cat.[1][3][4] 2
H315: Causes skin irritation.[2]

[3][4]

Eye Irritation Cat. 2A
H319: Causes serious eye

irritation.[2][3][4]

STOT - SE Cat. 3
H335: May cause respiratory

irritation.[2][3][4][5]

Sensitization Skin (Cat.[6] 1)

H317: May cause an allergic

skin reaction (Class effect of

benzophenones).

Personal Protective Equipment (PPE) Matrix
This matrix moves beyond generic recommendations, selecting gear based on chemical

resistance against aromatic nitro compounds and common solubilizing agents (e.g., DCM,

DMSO).

PPE Selection Logic
Glove Permeation: Nitro-aromatics can permeate thin nitrile rapidly when in solution.[1]

Respiratory: Solid dust is the primary vector; however, during synthesis (heating), organic

vapors become the concern.
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Protection Zone Recommended Equipment Technical Justification

Hand (Dry Solid)
Nitrile (Single)Thickness: ≥ 5

mil

Sufficient for incidental contact

with dry powder.[1]

Hand (Solution)
Double GlovingInner: Nitrile /

Outer: Nitrile or Laminate

Why? Aromatic nitro

compounds in organic solvents

(DCM/Acetone) can degrade

single nitrile layers <15 mins.

Double gloving provides a

visual breakthrough indicator.

Respiratory N95 / P2 Respirator

Mandatory for weighing

operations outside a fume

hood to prevent inhalation of

sensitizing dusts.

Eye / Face Chemical Splash Goggles

Safety glasses are insufficient

due to the risk of fine dust

migration or solution splash.

Body Lab Coat (Cotton/Poly blend)

Standard protection. Tyvek

sleeves recommended if

handling >10g quantities to

prevent cuff contamination.

Operational Handling Protocol
A. Storage & Stability[5]

Light Sensitivity: Benzophenones are photo-initiators.[1] Store in amber glass or foil-wrapped

containers to prevent UV-induced radical formation or degradation.[1]

Atmosphere: Store under inert gas (Argon/Nitrogen) if keeping for >3 months to prevent slow

oxidation of the methoxy group or hydrolysis.

B. Weighing & Transfer Workflow
Step 1: De-static the balance area. Nitro-aromatics can be static-prone.[1] Use an ionizing

fan or anti-static gun.
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Step 2: Place the receiving vessel (flask/vial) in the balance.

Step 3: Transfer solid using a stainless steel spatula (avoid plastic which generates static).

Step 4: Immediately recap the source container.

Step 5: Wipe the exterior of the receiving vessel with a Kimwipe dampened with ethanol

before removing from the hood.

C. Solubilization & Reaction[1]
Solvent Choice: Highly soluble in Dichloromethane (DCM), Ethyl Acetate, and DMSO.

Sparingly soluble in Ethanol.

Exotherm Check: Dissolution is generally endothermic or neutral. However, if using strong

reducing agents (e.g., LiAlH4, H2/Pd) to convert the nitro group to an amine, expect a

significant exotherm.

Inertion: Always purge reaction vessels with Nitrogen/Argon before heating. Oxygen at high

temperatures can lead to oxidative decomposition of the anisole (methoxy) ring.

D. Decision Logic: PPE Selection
The following diagram illustrates the decision process for selecting the correct PPE based on

the state of the chemical.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1356294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling 2-Methoxy-4'-nitrobenzophenone

Determine Physical State

Dry Solid / Powder

Weighing/Transfer

Dissolved in Solvent

Reaction/Extraction

Is Dust Generation Likely? Solvent Type?

Standard PPE:
Nitrile Gloves (5mil)

Safety Glasses
Lab Coat

No (Closed Vessel)

Enhanced PPE:
+ N95 Respirator

+ Goggles

Yes (Open Transfer)

Aggressive (DCM, THF, DMF) Mild (Water, Ethanol)

REQUIRED:
Double Nitrile Gloves

or Silver Shield Laminate

Standard Nitrile Gloves
(Change every 30 mins)

Click to download full resolution via product page
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Figure 1: Decision tree for selecting appropriate PPE based on physical state and solvent

carrier.[1]

Emergency Response & Disposal
Spill Response Workflow
Scenario: 5g of powder spilled on the benchtop.

Evacuate: Clear the immediate area of personnel.

PPE Up: Don N95 mask, goggles, and double nitrile gloves.

Contain: Cover the spill with a damp paper towel (water or ethanol) to prevent dust lofting.

Do not dry sweep.

Clean: Scoop up the damp material into a wide-mouth waste jar.

Decontaminate: Wash the surface with a 10% soap solution, followed by water. The yellow

color is a visual tracer; clean until no yellow residue remains.

Spill Detected Assess Hazard:
Dust vs. Liquid

Dry Powder Spill

Solution Spill

1. Cover with DAMP towel
2. Scoop to waste

3. DO NOT SWEEP

1. Absorb with Vermiculite
2. Scoop to waste

Decontaminate Surface
(Soap + Water)

Dispose as
Non-Halogenated Organic

Click to download full resolution via product page

Figure 2: Step-by-step workflow for safely managing laboratory spills.[1]

Waste Disposal[5]
Classification: Non-halogenated organic waste (unless dissolved in DCM/Chloroform).

Segregation: Do not mix with strong oxidizers (e.g., Nitric acid waste) to prevent

nitration/oxidation reactions in the waste drum.
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Labeling: Clearly label as "Contains Nitro-aromatics" and "Photo-active."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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